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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514 Get Quote

Technical Support Center: NDI-091143
This guide provides researchers, scientists, and drug development professionals with detailed

instructions and troubleshooting advice for the preparation of NDI-091143 stock solutions for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of NDI-091143?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions of NDI-091143.[1][2][3] The compound is highly soluble in DMSO.

[1][4] For in vivo experiments, a co-solvent system is typically required.

Q2: How do I prepare a 10 mM stock solution of NDI-091143 in DMSO?

To prepare a 10 mM stock solution, you will need to dissolve the NDI-091143 powder

(Molecular Weight: 453.84 g/mol ) in DMSO.[4] For example, to prepare 1 mL of a 10 mM stock

solution, you would dissolve 4.54 mg of NDI-091143 in 1 mL of fresh, anhydrous DMSO.

Experimental Protocols
Protocol 1: Preparation of a 10 mM NDI-091143 Stock
Solution in DMSO
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Weighing: Accurately weigh out the desired amount of NDI-091143 powder using a

calibrated analytical balance.

Dissolving: Add the appropriate volume of high-quality, anhydrous DMSO to the powder. For

instance, to make a 10 mM solution, add 2.2034 mL of DMSO to 10 mg of NDI-091143.[4][5]

Solubilization: Vortex the solution to mix. If the compound does not fully dissolve, you can

warm the solution to 37-60°C and use an ultrasonic bath to aid dissolution.[4][6][7] Ensure

the solution is clear before use.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[1][3][4] Store these aliquots at -20°C for short-term

storage (up to 6 months) or at -80°C for long-term storage (up to 1 year).[4][6]

Data Summary
The following table summarizes the key quantitative data for NDI-091143 solubility and

storage.

Parameter Solvent/Condition Value Citations

Solubility DMSO
~91-100 mg/mL

(~200.51-220.34 mM)
[1][3][4][6]

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline

≥2.08 mg/mL (4.58

mM)
[1][4][5]

10% DMSO + 90%

Corn Oil

≥2.08 mg/mL (4.58

mM)
[4][5]

Storage (Powder) -20°C ≥3 years [2][4][6]

4°C 2 years [4]

Storage (In Solvent) -80°C 1 year [3][4][6]

-20°C 6 months [4]
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

1. Insufficient mixing. 2.

Solution is supersaturated. 3.

DMSO has absorbed moisture.

1. Vortex thoroughly. Use

sonication to aid dissolution.[3]

2. Gently warm the solution

(37-60°C) and vortex again.[4]

[6] If it still doesn't dissolve, the

concentration may be too high.

3. Use fresh, newly opened,

anhydrous DMSO, as

hygroscopic DMSO can

significantly reduce solubility.

[4][6]

Precipitation observed after

cooling.

The compound may have

come out of solution as it

cooled to room temperature.

Re-warm the solution to 37°C

before use to ensure it is fully

dissolved.

Inconsistent experimental

results.

1. Improper storage leading to

degradation. 2. Repeated

freeze-thaw cycles.

1. Ensure the stock solution is

stored correctly at -20°C or

-80°C. 2. Aliquot the stock

solution into single-use vials to

avoid multiple freeze-thaw

cycles.[1][3]

Workflow and Signaling Pathway Diagrams
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Stock Solution Preparation Workflow
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Powder

2. Add Anhydrous
DMSO

3. Vortex / Sonicate
(Warm if needed)

4. Check for Complete
Dissolution

5. Aliquot into
Single-Use Vials

Clear Solution

Precipitate
Observed

Incomplete

6. Store at -20°C
or -80°C

Re-dissolve

Click to download full resolution via product page

Caption: Workflow for preparing NDI-091143 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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